Cas no 337511-61-2 (Phenol, 4-nitro-3-[[[1-(phenylmethyl)-4-piperidinyl]amino]methyl]-)

• Product Name: Phenol, 4-nitro-3-[[[1-(phenylmethyl)-4-piperidinyl]amino]methyl]-
• CAS No: 337511-61-2
• MF: C₁₉H₂₃N₃O₃
• MW: 341.404224634171
• CID: 1459979
• PubChem ID: 58864516
• Update Time: 2025-04-20

Phenol, 4-nitro-3-[[[1-(phenylmethyl)-4-piperidinyl]amino]methyl]- Chemical and Physical Properties

Names and Identifiers

• Phenol, 4-nitro-3-[[[1-(phenylmethyl)-4-piperidinyl]amino]methyl]-
• SCHEMBL3608857
• 337511-61-2
• ZSXSRWGDBMQIKR-UHFFFAOYSA-N
• DB-203552
• 3-((1-Benzylpiperidin-4-ylamino)methyl)-4-nitrophenol
• 3-[(1-Benzyl-piperidin-4-yl-amino)-methyl]-4-nitro-phenol

• Inchi： 1S/C19H23N3O3/c23-18-6-7-19(22(24)25)16(12-18)13-20-17-8-10-21(11-9-17)14-15-4-2-1-3-5-15/h1-7,12,17,20,23H,8-11,13-14H2
• InChI Key： ZSXSRWGDBMQIKR-UHFFFAOYSA-N
• SMILES： OC1C=CC(=C(C=1)CNC1CCN(CC2C=CC=CC=2)CC1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 341.17409
• Monoisotopic Mass: 341.17394160g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 415
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 81.3Ų

Experimental Properties

• PSA: 78.64

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines N-benzylpiperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Benzylpiperidines N-benzylpiperidines